Cas no 483315-64-6 (5-(4-Fluorophenyl)-1,3-thiazole-4-carboxylic acid)

5-(4-Fluorophenyl)-1,3-thiazole-4-carboxylic acid is a fluorinated thiazole derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features include a 4-fluorophenyl substituent and a carboxylic acid functional group, which enhance its reactivity and potential as a versatile intermediate. This compound is particularly valuable in medicinal chemistry for the synthesis of bioactive molecules, owing to its ability to participate in diverse coupling and derivatization reactions. Its high purity and stability under standard conditions make it a reliable choice for experimental applications. The presence of both fluorine and the thiazole ring further contributes to its potential in developing compounds with improved metabolic stability and binding affinity.

5-(4-Fluorophenyl)-1,3-thiazole-4-carboxylic acid structure

483315-64-6 structure

Product Name:5-(4-Fluorophenyl)-1,3-thiazole-4-carboxylic acid

CAS No:483315-64-6

MF:C₁₀H₆FNO₂S

MW:223.223544597626

CID:1070942

PubChem ID:28875575

Update Time:2025-10-13

5-(4-Fluorophenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-Fluorophenyl)-1,3-thiazole-4-carboxylic acid
- 5-(4-fluoro-phenyl)-thiazole-4-carboxylic acid
- 5-(4-fluorophenyl)thiazole-4-carboxylic acid
- 5-(4-FLUOROPHENYL)-2-THIAZOLAMINE
- 5-(4-Fluorophenyl)thiazol-2-amine
- 5-(4-fluorophenyl)thiazol-2-ylamine
- 5-(4-fluoro-phenyl)-thiazol-2-ylamine
- AK120839
- KB-195922
- A1-43160
- TS-03189
- 5-(4-Fluorophenyl)thiazole-4-carboxylicacid
- AKOS005211575
- SCHEMBL980985
- 483315-64-6
- EN300-1458232
- JZMLWMLVMILJNO-UHFFFAOYSA-N
- DB-332649
- MDL： MFCD09991772
- Inchi： 1S/C10H6FNO2S/c11-7-3-1-6(2-4-7)9-8(10(13)14)12-5-15-9/h1-5H,(H,13,14)
- InChI Key： JZMLWMLVMILJNO-UHFFFAOYSA-N
- SMILES： S1C=NC(C(=O)O)=C1C1C=CC(=CC=1)F

Computed Properties

Exact Mass: 223.01038
Monoisotopic Mass: 223.01
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.4A^2
XLogP3: 2.6

Experimental Properties

PSA: 50.19

5-(4-Fluorophenyl)-1,3-thiazole-4-carboxylic acid Pricemore >>

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